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Introduction

SDI-118 is a novel, orally active modulator of the synaptic vesicle glycoprotein 2A (SV2A) with
pro-cognitive effects demonstrated in preclinical models.[1] As a key protein in presynaptic
terminals, SV2A is integral to the regulation of neurotransmitter release.[2] Modulation of SV2A
by SDI-118 is hypothesized to enhance synaptic efficiency, offering a promising therapeutic
avenue for cognitive impairment observed in various neurological and psychiatric disorders.[1]

Functional magnetic resonance imaging (fMRI) is a non-invasive neuroimaging technique that
measures brain activity by detecting changes in blood oxygenation. The Blood-Oxygen-Level-
Dependent (BOLD) signal is an indirect measure of neuronal activity, reflecting the
neurovascular coupling where active neurons demand more oxygenated blood.[3][4] This
methodology is increasingly utilized in pharmaceutical research to objectively assess the
pharmacodynamic effects of central nervous system (CNS) active compounds.[5][6]

These application notes provide a detailed protocol for a double-blind, placebo-controlled fMRI
study to evaluate the efficacy of SDI-118 in subjects with cognitive decline. The protocol
includes both resting-state and task-based fMRI to provide a comprehensive assessment of the
compound's effects on brain connectivity and activation during cognitive engagement.

l. Signhaling Pathway of SDI-118 (SV2A Modulation)
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The precise mechanism of SDI-118's pro-cognitive effects involves the modulation of SV2A's
function in the presynaptic terminal. SV2A is critically involved in the trafficking and function of
synaptotagmin-1, the primary calcium sensor for synchronous neurotransmitter release. By
positively modulating SV2A, SDI-118 is thought to optimize the synaptic vesicle cycle, leading
to enhanced neurotransmission and improved cognitive function.
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Proposed signaling pathway of SDI-118.

Il. Experimental Protocols
A. Study Design

A randomized, double-blind, placebo-controlled, parallel-group design is proposed. Participants
will be randomized to receive either SDI-118 or a matching placebo for a predefined treatment
period (e.g., 17 days). fMRI scans and cognitive assessments will be conducted at baseline
(pre-treatment) and at the end of the treatment period.

B. Participant Population

The study will enroll elderly participants with subjective and objectively confirmed cognitive
decline.
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Inclusion Criteria

Exclusion Criteria

Age 60-85 years

Diagnosis of dementia

Self-reported memory decline

Major psychiatric or neurological disorders

Companion-confirmed memory decline

Contraindications for MRI

Below-average performance on a delayed word

recall test

Current use of psychoactive medications

Right-handed

History of substance abuse

C. Experimental Workflow

The following diagram outlines the key stages of the experimental protocol for each participant.
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fMRI study experimental workflow.

D. fMRI Acquisition Protocol

1. Resting-State fMRI:

* Objective: To investigate the effect of SDI-118 on intrinsic brain connectivity, with a focus on
the Default Mode Network (DMN), which is known to be affected in cognitive impairment.
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e Procedure: Participants will be instructed to rest with their eyes open, fixating on a crosshair

projected on a screen.

e Acquisition Parameters:

Parameter

Value

Scanner Strength

3.0 Tesla

Sequence Gradient-Echo Echo-Planar Imaging (EPI)
Repetition Time (TR) 2000 ms

Echo Time (TE) 30 ms

Flip Angle 90°

Field of View (FOV) 220 x 220 mm

Matrix Size 64 x 64

Voxel Size 3.4 x 3.4 x4.0 mm3

Number of Slices

35 (interleaved)

Scan Duration

10 minutes

2. Task-Based fMRI:

Two cognitive tasks will be employed to probe specific domains of cognitive function: the N-

back task for working memory and a Verbal Memory task.

e N-back Task (Working Memory):

o Objective: To assess the effect of SDI-118 on brain activation in regions associated with

working memory, such as the prefrontal and parietal cortices.

o Procedure: Participants will be presented with a sequence of stimuli (e.g., letters) and

must indicate if the current stimulus matches the one presented 'n' trials back. The task

will alternate between a 0-back (low cognitive load) and a 2-back (high cognitive load)

condition.
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o Task Parameters:

Parameter Value

Block Design Alternating 0-back and 2-back blocks
Block Duration 30 seconds

Stimulus Duration 500 ms

Inter-stimulus Interval 2000 ms

Total Task Duration ~8 minutes

e Verbal Memory Task (Encoding and Retrieval):

o Objective: To evaluate the impact of SDI-118 on brain activity during the encoding of new

verbal information, a process often impaired in cognitive decline.

o Procedure:

» Encoding Phase: Participants will be shown pairs of words and asked to silently form a

sentence connecting them to encourage deep encoding.

» Retrieval Phase (post-scan): Participants will be presented with one word from each

pair and asked to recall the associated word.

o Task Parameters:

Parameter Value
Design Event-related
Stimuli Semantically unrelated word pairs

Encoding Trial Duration

4 seconds

Inter-trial Interval

Jittered, average 2 seconds

Total Task Duration

~10 minutes
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E. Data Analysis Protocol

1

. Preprocessing:

Both resting-state and task-based fMRI data will be preprocessed using a standardized

pipeline, such as fMRIPrep. This includes:

Motion correction

Slice timing correction

Co-registration to the participant's anatomical scan

Normalization to a standard template (e.g., MNI space)

Spatial smoothing (e.g., 6mm FWHM Gaussian kernel)

. Resting-State fMRI Analysis:

Seed-based Connectivity Analysis: A region of interest (ROI) will be placed in the posterior
cingulate cortex (a key node of the DMN). The time course of the BOLD signal from this seed
will be correlated with the time course of all other brain voxels to generate a DMN
connectivity map for each participant.

Statistical Analysis: Voxel-wise two-sample t-tests will be performed on the DMN connectivity
maps to compare the SDI-118 and placebo groups at follow-up, controlling for baseline
connectivity.

. Task-Based fMRI Analysis:

First-level Analysis (Individual): A general linear model (GLM) will be applied to each
participant's data. For the N-back task, regressors will model the 0-back and 2-back
conditions. For the verbal memory task, regressors will model the successful encoding
events (based on subsequent memory performance).

Second-level Analysis (Group): Contrast images from the first-level analysis (e.g., 2-back >
0-back) will be entered into a second-level random-effects analysis. A two-sample t-test will

© 2025 BenchChem. All rights reserved. 7/11 Tech Support


https://www.benchchem.com/product/b12373101?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12373101?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

be used to compare brain activation between the SDI-118 and placebo groups at follow-up,
covarying for baseline activation.

Ill. Data Presentation

All quantitative data from the study should be summarized in tables for clear comparison
between the treatment and placebo groups at baseline and follow-up.

Table 1: Participant Demographics and Baseline Characteristics

Characteristic SDI-118 (n=...) Placebo (n=...) p-value
Age (years) Mean (SD) Mean (SD)

Sex (Male/Female) n (%) n (%)

Education (years) Mean (SD) Mean (SD)

Baseline Cognitive
Mean (SD) Mean (SD)
Score

Table 2: fMRI and Behavioral Outcomes
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Outcome
Measure

Group

Change Group x
Baseline Follow-up from Time
(Mean, SD) (Mean, SD) Baseline Interaction

(Mean, SD) (p-value)

Resting-State
fMRI

SDI-118

DMN
Connectivity

(z-score)

Placebo

N-back Task

SDI-118

Accuracy (%)
(2-back)

Placebo

Reaction
Time (ms) (2-
back)

SDI-118

Placebo

DLPFC
Activation (-

estimate)

SDI-118

(2-back > 0-
back)

Placebo

Verbal

Memory Task

SDI-118

Recall

Accuracy (%)

Placebo

Hippocampal

Activation

SDI-118

(Successful

Encoding)

Placebo
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Functional architecture of verbal and tonal working memory: An FMRI study - PMC
[pmc.ncbi.nlm.nih.gov]

o 2. Frontiers | Functional and effective connectivity analysis of drug-resistant epilepsy: a
resting-state fMRI analysis [frontiersin.org]

» 3. The Synaptic Vesicle Protein 2A Interacts With Key Pathogenic Factors in Alzheimer’s
Disease: Implications for Treatment - PMC [pmc.ncbi.nlm.nih.gov]

o 4. researchgate.net [researchgate.net]
e 5. Connectome - HCP 3T Task fMRI Protocol Overview [humanconnectome.org]

» 6. A Functional MRI Paradigm for Efficient Mapping of Memory Encoding Across Sensory
Conditions - PMC [pmc.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [Application Notes and Protocols for Assessing SDI-118
Efficacy Using fMRI]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12373101#fmri-study-design-for-assessing-sdi-118-
efficacy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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